Cas no 60543-27-3 (Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]-)

• Product Name: Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]-
• CAS No: 60543-27-3
• MF: C₄H₅F₃O₃S
• MW: 190.140910863876
• CID: 497081
• PubChem ID: 20574023
• Update Time: 2025-07-28

Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]-
• 2-(2,2,2-trifluoroethylsulfinyl)acetic acid

• Inchi： 1S/C4H5F3O3S/c5-4(6,7)2-11(10)1-3(8)9/h1-2H2,(H,8,9)
• InChI Key： FIAZTSFGZORROG-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC(F)(F)F)=O

Computed Properties

• Exact Mass: 189.99115
• Monoisotopic Mass: 189.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides

Additional information on Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]-

Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]-: A Comprehensive Overview in Modern Chemical Research

Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]-, is a fluorinated sulfinate derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 60543-27-3, represents a sophisticated modification of acetic acid through the introduction of a trifluoroethyl group and a sulfinyl moiety. The presence of these fluorine atoms not only enhances the compound's metabolic stability but also influences its electronic and steric characteristics, making it a valuable candidate for various applications in drug design and material science.

The synthesis of Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]- involves a series of well-orchestrated chemical reactions that highlight the importance of fluorinated intermediates in modern organic synthesis. The trifluoroethyl group is introduced through nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the sulfinyl group is typically incorporated via sulfonation followed by reduction. These synthetic pathways underscore the compound's versatility and the growing interest in fluorinated compounds for their enhanced bioavailability and resistance to metabolic degradation.

In recent years, Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]- has been explored for its potential applications in pharmaceutical development. The trifluoroethyl group's electron-withdrawing nature significantly influences the compound's reactivity and binding affinity to biological targets. This has led to its investigation as an intermediate in the synthesis of protease inhibitors and other therapeutic agents targeting inflammatory and infectious diseases. The sulfinyl group further contributes to the compound's stability and solubility profile, making it an attractive candidate for formulation into drug delivery systems.

The compound's unique properties have also been leveraged in materials science, particularly in the development of advanced polymers and coatings. The fluorinated sulfinyl group imparts hydrophobicity and thermal stability to materials, enhancing their performance under harsh conditions. Recent studies have demonstrated its use in creating high-performance coatings for industrial equipment that resist corrosion and wear, showcasing the broad applicability of this chemical entity beyond pharmaceuticals.

One of the most intriguing aspects of Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]- is its role as a building block in medicinal chemistry. The ability to modify both the acetic acid backbone and the substituents allows for the creation of a diverse library of derivatives with tailored biological activities. Researchers have utilized computational methods to predict the binding modes of this compound with various enzymes and receptors, providing insights into its potential therapeutic utility. These studies highlight the importance of computational chemistry in accelerating the discovery process for new drug candidates.

The environmental impact of using fluorinated compounds like Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]- is also a topic of ongoing research. While fluorinated molecules offer numerous advantages in terms of stability and reactivity, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint. Additionally, researchers are exploring biodegradable analogs that retain the beneficial properties of this compound while being more environmentally friendly.

The future prospects for Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]- are vast and multifaceted. As our understanding of fluorinated chemistry evolves, new applications are likely to emerge across various sectors. In pharmaceuticals alone, this compound holds promise as a key intermediate in next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. Its potential role in material science also suggests that innovations driven by this molecule could lead to breakthroughs in sustainable technologies.

In conclusion, Acetic acid, [(2,2,2-trifluoroethyl)sulfinyl]-, with its CAS number 60543-27-3, represents a fascinating intersection of organic chemistry and biomedical research. Its unique structural features make it a valuable tool for synthesizing novel compounds with significant therapeutic potential. As research continues to uncover new applications for this molecule across different scientific disciplines, its importance is sure to grow alongside advancements in synthetic methodologies and computational modeling.